N-(4-bromo-2,3-dimethylphenyl)-4-(4-methoxy-3-methylphenyl)butanamide
Overview
Description
N-(4-bromo-2,3-dimethylphenyl)-4-(4-methoxy-3-methylphenyl)butanamide, also known as BRD-MB-3, is a chemical compound used in scientific research. It belongs to the class of compounds known as bromodomain and extra-terminal (BET) inhibitors, which have been shown to have anti-inflammatory and anti-cancer properties.
Mechanism of Action
N-(4-bromo-2,3-dimethylphenyl)-4-(4-methoxy-3-methylphenyl)butanamide inhibits BET proteins by binding to the bromodomain, a protein domain that recognizes acetylated lysine residues on histones. BET proteins are recruited to acetylated histones and regulate the expression of nearby genes. By inhibiting BET proteins, this compound prevents the expression of genes involved in inflammation and cancer.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory and anti-cancer effects in vitro and in vivo. In animal models of cancer, this compound has been shown to inhibit tumor growth and metastasis. In models of inflammation, this compound has been shown to reduce the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
One advantage of using N-(4-bromo-2,3-dimethylphenyl)-4-(4-methoxy-3-methylphenyl)butanamide in lab experiments is that it specifically targets BET proteins, which are involved in a variety of diseases. However, one limitation is that BET inhibitors can have off-target effects, which can complicate data interpretation. Additionally, the synthesis of this compound can be challenging, which can limit its availability for research.
Future Directions
There are several future directions for research involving N-(4-bromo-2,3-dimethylphenyl)-4-(4-methoxy-3-methylphenyl)butanamide. One direction is to study the role of BET proteins in other diseases, such as neurodegenerative diseases and infectious diseases. Another direction is to develop more potent and selective BET inhibitors, which can reduce off-target effects. Additionally, the development of new synthesis methods for this compound can increase its availability for research.
Conclusion:
In conclusion, this compound is a chemical compound used in scientific research to study the role of BET proteins in various diseases. It has been shown to have anti-inflammatory and anti-cancer effects by inhibiting BET proteins. While there are advantages and limitations to using this compound in lab experiments, there are several future directions for research involving this compound.
Scientific Research Applications
N-(4-bromo-2,3-dimethylphenyl)-4-(4-methoxy-3-methylphenyl)butanamide has been used in scientific research to study the role of BET proteins in various diseases, including cancer, inflammation, and cardiovascular disease. BET proteins are transcriptional regulators that control the expression of genes involved in these diseases. By inhibiting BET proteins, this compound has been shown to have anti-inflammatory and anti-cancer effects.
Properties
IUPAC Name |
N-(4-bromo-2,3-dimethylphenyl)-4-(4-methoxy-3-methylphenyl)butanamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24BrNO2/c1-13-12-16(8-11-19(13)24-4)6-5-7-20(23)22-18-10-9-17(21)14(2)15(18)3/h8-12H,5-7H2,1-4H3,(H,22,23) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UAKDWWMJMXVIPU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)CCCC(=O)NC2=C(C(=C(C=C2)Br)C)C)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24BrNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.